![molecular formula C16H21BrFNO3 B1401217 Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate CAS No. 1379375-36-6](/img/structure/B1401217.png)
Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate (TBFPC) is a synthetic organic compound composed of a tert-butyl group, a piperidine ring, and a carboxylate group. It is a colorless solid that is insoluble in water and is used in a variety of scientific research applications. TBFPC is a useful compound because of its unique structure and properties. It is a versatile compound that can be used in a variety of laboratory experiments and has the potential to be used in a variety of scientific research applications.
Scientific Research Applications
Potential Precursor for Biologically Active Natural Products
Similar compounds have been used as precursors to synthesize biologically active natural products . This suggests that Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate could potentially serve as a starting material for the synthesis of complex molecules with biological activity.
Potential Intermediate in Pharmaceutical Synthesis
Another related compound has been mentioned as an important intermediate in the synthesis of biologically active compounds such as crizotinib . This implies that our compound of interest might also be used as an intermediate in the synthesis of pharmaceuticals.
Potential PDE4 Inhibitor Synthesis
There is research indicating the use of tert-butanesulfinamide in the synthesis of N-containing compounds, specifically as PDE4 inhibitors for treating anti-inflammatory diseases . Although not directly mentioned, it’s possible that Tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate could be involved in similar synthetic routes for producing PDE4 inhibitors.
Potential Synthesis of Pyrazole Derivatives
The research group mentioned in one of the articles has disclosed new pyrazole derivatives as effective PDE4 inhibitors . Our compound could potentially be used in the synthesis of such derivatives.
Potential Chemical Research and Development
Compounds with similar structures are often used in chemical research and development for creating new synthetic pathways or improving existing ones .
Potential Material Science
Some piperidine derivatives are used in material science for developing new materials with unique properties .
properties
IUPAC Name |
tert-butyl 4-(3-bromo-5-fluorophenoxy)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21BrFNO3/c1-16(2,3)22-15(20)19-6-4-13(5-7-19)21-14-9-11(17)8-12(18)10-14/h8-10,13H,4-7H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAYMFXUDSWLTDI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)OC2=CC(=CC(=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21BrFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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